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Compound of Interest

Compound Name:
2,5-Dichlorobenzenesulfonyl

chloride

Cat. No.: B033133 Get Quote

An In-depth Technical Guide to the Applications of 2,5-Dichlorobenzenesulfonyl Chloride in

Organic Synthesis

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of 2,5-Dichlorobenzenesulfonyl Chloride, a versatile and powerful

reagent in modern organic synthesis. We will delve into its core reactivity, explore its primary

applications, and provide practical, field-proven insights into its use, moving beyond simple

procedural lists to explain the causality behind experimental choices.

Introduction: The Profile of a Key Synthetic Building
Block
2,5-Dichlorobenzenesulfonyl chloride (2,5-DCBS) is an organosulfur compound featuring a

benzenesulfonyl chloride backbone substituted with two chlorine atoms at the 2 and 5

positions. This specific substitution pattern is not merely decorative; it imparts a unique

electronic character to the molecule, influencing its reactivity and making it a valuable tool for

synthetic chemists.[1] It typically appears as a beige crystalline powder or a clear to yellow

liquid, depending on its purity and the ambient temperature.[2][3]
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The primary utility of 2,5-DCBS lies in its highly electrophilic sulfur atom, which readily reacts

with a wide range of nucleophiles. This reactivity is the foundation for its most significant

applications: the synthesis of sulfonamides and the protection of amine functionalities.

Physicochemical Properties at a Glance
Property Value Source(s)

CAS Number 5402-73-3 [2][4][5]

Molecular Formula C₆H₃Cl₃O₂S [6][7]

Molecular Weight 245.51 g/mol [7][8]

Melting Point 36-39 °C [4][8]

Appearance

Beige crystalline powder /

White to light yellow lump or

liquid

[2]

Solubility Soluble in Chloroform, DMSO [4]

Core Reactivity: A Mechanistic Perspective
The synthetic utility of 2,5-Dichlorobenzenesulfonyl chloride is dominated by the chemistry

of the sulfonyl chloride (-SO₂Cl) group. The sulfur atom is in a high oxidation state and is

bonded to two electronegative oxygen atoms and a chlorine atom, rendering it highly

electrophilic.

The archetypal reaction is a nucleophilic acyl substitution, where a nucleophile (most

commonly a primary or secondary amine) attacks the sulfur atom. This attack leads to the

formation of a tetrahedral intermediate, which then collapses, expelling the chloride ion as a

leaving group. The result is the formation of a stable sulfur-nucleophile bond. A base, such as

pyridine or triethylamine, is essential to neutralize the hydrochloric acid (HCl) generated as a

byproduct, driving the reaction to completion.[9]

The two chlorine atoms on the aromatic ring are electron-withdrawing, which further increases

the electrophilicity of the sulfonyl sulfur, making 2,5-DCBS a highly reactive sulfonating agent.
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Start: Prepare Reactants

1. Dissolve Amine in
Anhydrous DCM

2. Cool to 0°C and
Add Base (Pyridine)

3. Add 2,5-DCBS solution
dropwise at 0°C

4. Warm to RT, Stir 6-18h
(Monitor by TLC)

5. Workup: Sequential Washes
(HCl, NaHCO₃, Brine)

Reaction Complete

6. Dry, Concentrate, and
Purify via Chromatography

End: Pure Sulfonamide Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b033133?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s704150
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5428593.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5428593.htm?N=France
https://www.usbio.net/biochemicals/159968/25Dichlorobenzenesulfonyl-Chloride
https://www.calpaclab.com/2-5-dichlorobenzenesulfonyl-chloride-25g-each/spc-d1544-25gm
https://pubchemlite.lcsb.uni.lu/e/compound/79401
https://pubchemlite.lcsb.uni.lu/e/compound/79401
https://www.scbt.com/p/2-5-dichlorobenzenesulfonyl-chloride-5402-73-3
https://www.sigmaaldrich.com/US/en/product/aldrich/177547
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sulfonamide_Synthesis_using_2_4_Dichlorobenzenesulfonyl_Chloride.pdf
https://www.benchchem.com/product/b033133#applications-of-2-5-dichlorobenzenesulfonyl-chloride-in-organic-synthesis
https://www.benchchem.com/product/b033133#applications-of-2-5-dichlorobenzenesulfonyl-chloride-in-organic-synthesis
https://www.benchchem.com/product/b033133#applications-of-2-5-dichlorobenzenesulfonyl-chloride-in-organic-synthesis
https://www.benchchem.com/product/b033133#applications-of-2-5-dichlorobenzenesulfonyl-chloride-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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